4-(Cyclohexylsulfanyl)-2-methylaniline
Overview
Description
4-(Cyclohexylsulfanyl)-2-methylaniline (CHSA) is an organic compound with a wide range of applications in both scientific research and industrial processes. It is a colorless liquid with a pungent odor, and is soluble in both organic solvents and water. CHSA has been used in a variety of fields, including organic chemistry, polymer chemistry, and biochemistry.
Scientific Research Applications
Synthesis of Pyrazoles
The compound is used in the synthesis of new 4-(cyclohexylsulfanyl)-1,3-diaryl-1H-pyrazoles . It is found that 4-(cyclohexylsulfanyl)-1-(2,4-dinitrophenyl)-3-(4-methoxyphenyl)-1H-pyrazole exists with the arylthio group in the equatorial position of the cyclohexyl group in solution .
Conformational Studies
The compound has been used in conformational studies. It was found that the arylthio group can exist in different positions in the cyclohexyl group depending on the state (solution or crystal) of the compound .
Drug Design and Synthesis
The compound has been used in the design and synthesis of novel compounds having benzoic acid as acidic head, hydrazone as linker and substituted diaryl sulfanyl/aryl-cyclohexylsulfanyl as a hydrophobic tail . These compounds were characterized by physicochemical and spectrophotometric (FTIR, Mass, 1 HNMR and 13 CNMR) analysis .
PPARγ Agonist Activity
The synthesized compounds were evaluated for in vitro PPARγ agonist activity . PPARγ is a member of the peroxisome proliferator activated receptor family and has been the subject of extensive research for its importance in glucose and lipid homeostasis .
Hypoglycemic Activity
The synthesized compounds were also evaluated for in vivo hypoglycemic activity in wistar strain of albino rats . Some of these compounds exhibited potent anti-diabetic activity without ulcerogenic toxicity and minimum side effects as weight gain .
Development of Antidiabetic Agents
The compounds synthesized using 4-(Cyclohexylsulfanyl)-2-methylaniline showed promising results and could be considered as promising agents for the development of novel antidiabetic agents .
Safety and Hazards
properties
IUPAC Name |
4-cyclohexylsulfanyl-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NS/c1-10-9-12(7-8-13(10)14)15-11-5-3-2-4-6-11/h7-9,11H,2-6,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOGYGQCVDMVGCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)SC2CCCCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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